Cas no 77671-28-4 (2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-)

2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl- structure
77671-28-4 structure
Product Name:2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
CAS No:77671-28-4
MF:C13H15N3O2
MW:245.277102708817
CID:535669
PubChem ID:15567554
Update Time:2025-04-19

2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
    • 4-[4-(dimethylamino)benzoyl]-5-methyl-1,3-dihydroimidazol-2-one
    • 77671-28-4
    • DTXSID90574442
    • 1,3-Dihydro-4-[4-(dimethylamino)benzoyl]-5-methyl-2H-imidazol-2-one
    • SCHEMBL11175098
    • IKNGZHKAQKSTKD-UHFFFAOYSA-N
    • 4-[4-(Dimethylamino)benzoyl]-5-methyl-1,3-dihydro-2H-imidazol-2-one
    • CHEMBL287458
    • Inchi: 1S/C13H15N3O2/c1-8-11(15-13(18)14-8)12(17)9-4-6-10(7-5-9)16(2)3/h4-7H,1-3H3,(H2,14,15,18)
    • InChI Key: IKNGZHKAQKSTKD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N(C)C)C1=C(C)NC(N1)=O

Computed Properties

  • Exact Mass: 245.116426730g/mol
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.4Ų
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